[1S-(1alpha,3beta,4alpha,6alpha)]-3-hydroxy-3,7,7-trimethylbicyclo[4.1.0]hept-4-yl acetate
[1S-(1alpha,3beta,4alpha,6alpha)]-3-hydroxy-3,7,7-trimethylbicyclo[4.1.0]hept-4-yl acetate
Brand Name:
Vulcanchem
CAS No.:
10309-65-6
VCID:
VC0076029
InChI:
InChI=1S/C12H20O3/c1-7(13)15-10-5-8-9(11(8,2)3)6-12(10,4)14/h8-10,14H,5-6H2,1-4H3/t8-,9+,10-,12-/m1/s1
SMILES:
CC(=O)OC1CC2C(C2(C)C)CC1(C)O
Molecular Formula:
C12H20O3
Molecular Weight:
212.28 g/mol
[1S-(1alpha,3beta,4alpha,6alpha)]-3-hydroxy-3,7,7-trimethylbicyclo[4.1.0]hept-4-yl acetate
CAS No.: 10309-65-6
Main Products
VCID: VC0076029
Molecular Formula: C12H20O3
Molecular Weight: 212.28 g/mol
CAS No. | 10309-65-6 |
---|---|
Product Name | [1S-(1alpha,3beta,4alpha,6alpha)]-3-hydroxy-3,7,7-trimethylbicyclo[4.1.0]hept-4-yl acetate |
Molecular Formula | C12H20O3 |
Molecular Weight | 212.28 g/mol |
IUPAC Name | [(1R,3R,4R,6S)-4-hydroxy-4,7,7-trimethyl-3-bicyclo[4.1.0]heptanyl] acetate |
Standard InChI | InChI=1S/C12H20O3/c1-7(13)15-10-5-8-9(11(8,2)3)6-12(10,4)14/h8-10,14H,5-6H2,1-4H3/t8-,9+,10-,12-/m1/s1 |
Standard InChIKey | ULLVLQDHBOHWGJ-DTHBNOIPSA-N |
Isomeric SMILES | CC(=O)O[C@@H]1C[C@@H]2[C@@H](C2(C)C)C[C@@]1(C)O |
SMILES | CC(=O)OC1CC2C(C2(C)C)CC1(C)O |
Canonical SMILES | CC(=O)OC1CC2C(C2(C)C)CC1(C)O |
Synonyms | [1S-(1alpha,3beta,4alpha,6alpha)]-3-hydroxy-3,7,7-trimethylbicyclo[4.1.0]hept-4-yl acetate |
PubChem Compound | 112099 |
Last Modified | Nov 11 2021 |
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